Cas no 147058-39-7 (2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-)

2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- structure
147058-39-7 structure
Product Name:2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
CAS No:147058-39-7
MF:C9H12FN3O3
MW:229.208285331726
CID:144959
PubChem ID:72413
Update Time:2025-04-19

2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
    • 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • (2S-cis)-4-Amino-5-fluoro-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-2(1H)-pyrimidinone
    • 1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dion
    • 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(tetrahydro-5-(hydroxymethyl)-2-furanyl)-, (2S-cis)-
    • 2',3'-Dideoxy-beta-5-fluorocytidine
    • 2',3'-Dideoxy-beta-L-5-fluorocytidine
    • 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2(1H)-one
    • beta-Fddc
    • CHEMBL40724
    • .beta.-L-5-FddC
    • L-FddC
    • SCHEMBL913431
    • DTXSID80163586
    • 4-amino-5-fluoro-1-[(2S,5R)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
    • 147058-39-7
    • 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-
    • .beta.-L-2',3'-Dideoxy-5-fluorocytidine
    • 5-F-b.-L-ddC
    • .beta.-L-FddC
    • Inchi： 1S/C9H12FN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m1/s1
    • InChI Key： QBEIABZPRBJOFU-VDTYLAMSSA-N
    • SMILES： FC1C(N)=NC(N(C=1)[C@@H]1CC[C@H](CO)O1)=O

Computed Properties

  • Exact Mass: 229.08636
  • Monoisotopic Mass: 229.08626942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.15

2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]- Suppliers

NewCan Biotech Limited
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(CAS:147058-39-7)2',3'-Dideoxy-beta-5-fluorocytidine
Order Number:NC9780
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:14
Price ($):Price inquiry
Email:sales@newcanbio.com

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147058-39-7 (2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2S,5R)-tetrahydro-5-(hydroxymethyl)-2-furanyl]-) Related Products

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NewCan Biotech Limited
(CAS:147058-39-7)2',3'-Dideoxy-beta-5-fluorocytidine
NC9780
Purity:97%
Quantity:10g
Price ($):Inquiry
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